Cas no 1216176-33-8 (1-(2,5-dimethylphenyl)-1,3-diazinane-2,4,6-trione)

• Product Name: 1-(2,5-dimethylphenyl)-1,3-diazinane-2,4,6-trione
• CAS No: 1216176-33-8
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD14525832
• CID: 4563381
• Update Time: 2025-10-18

1-(2,5-dimethylphenyl)-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-(2,5-dimethylphenyl)-
• 1-(2,5-dimethylphenyl)-1,3-diazinane-2,4,6-trione

• MDL： MFCD14525832
• Inchi： 1S/C12H12N2O3/c1-7-3-4-8(2)9(5-7)14-11(16)6-10(15)13-12(14)17/h3-5H,6H2,1-2H3,(H,13,15,17)
• InChI Key： FWTKQGSHQFVCDI-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC(C)=CC=C2C)C(=O)CC(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 1-(2,5-dimethylphenyl)-1,3-diazinane-2,4,6-trione

Comprehensive Overview of 1-(2,5-dimethylphenyl)-1,3-diazinane-2,4,6-trione (CAS No. 1216176-33-8)

1-(2,5-dimethylphenyl)-1,3-diazinane-2,4,6-trione (CAS No. 1216176-33-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique diazinane-trione core structure, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular stability and bioactive properties, which make it a candidate for further development in targeted therapies.

The compound’s chemical structure features a 2,5-dimethylphenyl group attached to a 1,3-diazinane-2,4,6-trione moiety, contributing to its distinct physicochemical properties. Its synthetic versatility allows for modifications that can enhance its solubility or binding affinity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential role in enzyme inhibition, particularly in pathways related to inflammation and metabolic disorders.

In the context of current research trends, 1-(2,5-dimethylphenyl)-1,3-diazinane-2,4,6-trione aligns with the growing demand for small-molecule therapeutics and sustainable agrochemicals. With the rise of precision medicine and green chemistry, this compound’s low toxicity profile and efficient synthesis are key advantages. Industry professionals frequently search for CAS No. 1216176-33-8 to explore its patent status, supplier availability, and regulatory compliance, reflecting its commercial relevance.

From a technical perspective, the compound’s spectroscopic data (e.g., NMR, IR) and chromatographic behavior are well-documented, aiding in its identification and purity assessment. Its thermal stability and crystallinity also make it suitable for formulation studies in drug delivery systems. Researchers often inquire about its reaction mechanisms with other heterocyclic compounds, underscoring its utility in multicomponent reactions.

As the scientific community continues to prioritize structure-activity relationship (SAR) studies, 1-(2,5-dimethylphenyl)-1,3-diazinane-2,4,6-trione serves as a promising scaffold for lead optimization. Its compatibility with high-throughput screening platforms further enhances its appeal in drug discovery pipelines. Additionally, its potential applications in crop protection align with the global push for eco-friendly pesticides, addressing common search queries about sustainable alternatives in agriculture.

In summary, CAS No. 1216176-33-8 represents a compound of both academic and industrial significance. Its multifunctional nature and adaptability in synthetic chemistry position it as a subject of ongoing investigation. For those seeking detailed technical specifications or collaborative opportunities, this compound offers a compelling avenue for innovation in life sciences and material engineering.